5-Bromo-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
Overview
Description
“5-Bromo-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester” is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed . They are crucial target products and key intermediates .
Synthesis Analysis
Imidazo[1,2-a]pyridines are synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A ligand-free method for Pd (OAc) 2 catalysed decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids with hetero (aryl) bromides has been developed .Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound serves as a critical intermediate in the synthesis of imidazo[1,2-a]pyridine derivatives, which exhibit a range of biological activities. For instance, it has been used to prepare imidazo[1,2-b]pyridazin-2-carboxylic and -2-acetic acids, exploring their anti-inflammatory properties (E. Abignente et al., 1977). Similarly, its reactivity with hydrazine hydrate led to the formation of imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, subsequently treated with various aldehydes to investigate antimicrobial activities (G. Turan-Zitouni et al., 2001).
Antimicrobial and Antituberculosis Activities
Research has also focused on the antimicrobial and antituberculosis potential of derivatives synthesized from this compound. A study synthesized substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives, evaluating their antimycobacterial activity, with several compounds demonstrating moderate to good effectiveness against Mycobacterium tuberculosis (Bhagwat Jadhav et al., 2016).
Novel Synthesis Approaches
Innovative synthetic methodologies utilizing "5-Bromo-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester" have been explored to efficiently generate imidazo[1,2-a]pyridines and their derivatives. For example, a one-pot synthesis approach has been developed to introduce various substituents at key positions of imidazo[1,5-a]pyridines, demonstrating the compound's utility in facilitating streamlined synthetic routes (J. Crawforth, Melissa Paoletti, 2009).
Functionalized Heterocycles and Pharmacological Investigations
Further research has applied this compound in the synthesis of functionalized heterocycles, investigating their pharmacological activities. This includes the preparation of imidazo[1,2-b]pyridazine-2-carboxylic derivatives, assessing their anti-inflammatory, analgesic, and ulcerogenic activities, underscoring the compound's potential as a scaffold for developing new pharmacologically active agents (E. Luraschi et al., 1997).
Continuous Flow Synthesis and Medicinal Chemistry Applications
The versatility of "this compound" is further exemplified in its use in continuous flow synthesis for the production of imidazo[1,2-a]pyridine-2-carboxylic acids and carboxamides. This approach represents a significant advancement over traditional in-flask methods, demonstrating the compound's utility in streamlining the synthesis of potential medicinal chemistry candidates (A. Herath et al., 2010).
Mechanism of Action
Target of Action
Ethyl 5-bromoimidazo[1,2-a]pyridine-3-carboxylate, also known as 5-Bromo-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, is a compound that has been recognized for its wide range of applications in medicinal chemistry Imidazo[1,2-a]pyridine analogues have been noted for their significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Mode of Action
It’s worth noting that imidazo[1,2-a]pyridine analogues have been studied for their anti-tuberculosis properties
Biochemical Pathways
It’s known that ikk-ɛ and tbk1, which are potential targets of imidazo[1,2-a]pyridine analogues, activate nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .
Result of Action
It’s known that imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb .
Action Environment
The synthesis of imidazo[1,2-a]pyridine derivatives has been recognized for its wide range of applications in medicinal chemistry, suggesting that the compound’s action may be influenced by various factors in the chemical environment .
properties
IUPAC Name |
ethyl 5-bromoimidazo[1,2-a]pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-15-10(14)7-6-12-9-5-3-4-8(11)13(7)9/h3-6H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNSQOKQDBHWCIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N1C(=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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